5-Amino-4-cyano-3-propoxyisothiazole

• Molecular Formula: C7H9N3OS
• Molecular Weight: 183.23 g/mol
• IUPAC Name: 5-amino-3-propoxy-1,2-thiazole-4-carbonitrile
• InChI: InChI=1S/C7H9N3OS/c1-2-3-11-7-5(4-8)6(9)12-10-7/h2-3,9H2,1H3
• InChI Key: PBZLEXDZTVPZBZ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=NSC(=C1C#N)N

Description

5-Amino-4-cyano-3-propoxyisothiazole is a useful research compound. Its molecular formula is C7H9N3OS and its molecular weight is 183.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 111 g of 3-amino-2-cyano-3-propoxypropene-thioamide in 250 ml of ethanol was heated to reflux. To this stirred mixture was added 20.4 g of 30% hydrogen peroxide, at such a rate as to maintain a uniform rate of reflux. After complete addition, the reaction mixture was heated under reflux for 20 minutes. A quantity of activated charcoal was added to the reaction mixture. The reaction mixture was filtered hot and allowed to cool. The filtrate was poured into 1500 ml of water, and the solid precipitate was collected by filtration. The dried solid was recrystallized from toluene, to give 104.5 g of 5-amino-4-cyano-3-propoxyisothiazole, m.p. 122°-125°.